
Safeguarding Health and Environment: Proper
Disposal of Tacrolimus-13C,D2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tacrolimus-13C,D2

Cat. No.: B15610770 Get Quote

Researchers, scientists, and drug development professionals handling Tacrolimus-13C,D2 are

tasked with the critical responsibility of its proper disposal to ensure personnel safety and

environmental protection. As a potent immunosuppressive agent, Tacrolimus and its isotopically

labeled form are classified as hazardous drugs, necessitating strict adherence to established

disposal protocols.[1][2] The stable isotopes, Carbon-13 and Deuterium, in Tacrolimus-13C,D2
are not radioactive, meaning no special precautions for radioactivity are required.[3][4]

However, the chemical toxicity of the compound governs the disposal procedures.

All waste materials, including the pure compound, contaminated personal protective equipment

(PPE), and labware, must be managed as hazardous waste in accordance with federal, state,

and local regulations.[1][5][6]

Immediate Handling and Segregation of Waste
Proper disposal begins at the point of use. A dedicated and clearly labeled waste container

should be designated for all Tacrolimus-13C,D2 contaminated materials.

Step-by-Step Waste Segregation Protocol:

Prepare a Designated Waste Container: Before beginning work, prepare a clearly labeled,

leak-proof, and sealable hazardous waste container.[7] The container should be marked with

"Hazardous Waste," "Cytotoxic," and the name "Tacrolimus-13C,D2."[7]
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Dispose of Contaminated PPE: Immediately after completing work, and in the case of any

spills, all contaminated PPE, including gloves, gowns, and masks, must be placed directly

into the designated hazardous waste container.[8]

Manage "Sharps" Waste: Any contaminated needles, syringes, or other sharp objects must

be placed in a puncture-resistant sharps container that is also labeled as "Hazardous Waste"

and "Cytotoxic."[1][7]

Dispose of Contaminated Labware: All disposable labware, such as vials, pipette tips, and

culture plates that have come into contact with Tacrolimus-13C,D2, should be disposed of in

the designated hazardous waste container.[1]

Unused or Expired Compound: Any unused or expired Tacrolimus-13C,D2 must be

disposed of as hazardous waste.[5][6] It should not be mixed with general laboratory waste.

[3]

Seal and Store the Waste Container: Once the work is complete or the container is full, it

should be securely sealed. Store the sealed container in a designated, secure area away

from general lab traffic until it is collected by trained personnel for final disposal.

Quantitative Data for Disposal
The following table summarizes key quantitative and qualitative parameters for the proper

disposal of Tacrolimus-13C,D2.
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Parameter Specification Citation

UN Number UN2811 [5][6]

Proper Shipping Name
Toxic solid, organic, n.o.s.

(Tacrolimus-13C,D2)
[5][6]

Hazard Class 6.1 (Toxic) [5]

Primary Waste Container Leak-proof, sealable container [7]

Sharps Container Puncture-resistant container [1][7]

Container Labeling

"Hazardous Waste,"

"Cytotoxic," "Tacrolimus-

13C,D2"

[7][8]

Final Disposal Method High-temperature incineration [8][9][10]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Tacrolimus-13C,D2 and associated materials.
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Tacrolimus-13C,D2 Disposal Workflow

Tacrolimus-13C,D2 Disposal Workflow

Start: Tacrolimus-13C,D2
Waste Generation
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(e.g., PPE, vials, unused product)

No

Store sealed containers
in designated secure area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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